Cas no 438-59-5 (Desmethyl Cyclobenzaprine Hydrochloride)

• Product Name: Desmethyl Cyclobenzaprine Hydrochloride
• CAS No: 438-59-5
• Molecular Formula: C₁₉H₂₀NCl
• Molecular Weight: 297.8218
• CID: 329265
• PubChem ID: 329798646

Desmethyl Cyclobenzaprine Hydrochloride Properties

Names and Identifiers

• 1-Propanamine,3-(5H-dibenzo[a,d]cyclohepten-5-ylidene)-N-methyl-, hydrochloride (1:1)
• N-Desmethylcyclobenzaprine hydrochloride solution
• 10,11-Thelda-nortriptyline hydrochloride
• 3-(5H-dibenzo[a,d]cyclohepten-5-ylidene)propyl(methyl)ammonium chloride
• Einecs 207-118-3
• N 7068 Hydrochloride
• Ro 4-6011
• Desmethyl Cyclobenzaprine Hydrochloride
• 3-(5H-Dibenzo[a,d]cyclohepten-5-ylidene)-N-methyl-1-propanamine hydrochloride
• N-Desmethylcyclobenzaprine hydrochloride
• Norproheptatriene hydrochloride
• 10,11-Didehydronortriptyline hydrochloride
• 3-(5H-Dibenzo[a,d][7]annulen-5-ylidene)-N-methylpropan-1-amine--hydrogen chloride (1/1)
• 3-(5H-Dibenzo[a,d][7]annulen-5-ylidene)-N-methylpropan-1-amine Hydrochloride (Norcyclobenzaprine Hydrochloride)
• N-methyl-3-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,9,11,13-heptaenylidene)propan-1-amine;hydrochloride
• 3-(5H-Dibenzo(a,d)cyclohepten-5-ylidene)propyl(methyl)ammonium chloride
• Desmethylcyclobenzaprine hydrochloride
• DTXSID70963118
• AKOS030242111
• 5H-Dibenzo(a,d)cycloheptene-delta(sup 5),gamma-propylamine, N-methyl-, hydrochloride
• Desmethylcyclobenzaprine HCl
• 1-Propanamine, 3-(5H-dibenzo(a,d)cyclohepten-5-ylidene)-N-methyl-, hydrochloride
• 3-(5H-Dibenzo[a,d]cyclohepten-5-ylidene)-N-methyl-1-propanamin HCl
• N-Desmethylcyclobenzaprine Hydrochloride (Norcyclobenzaprine Hydrochloride) 1.0 mg/ml in Methanol (as free base)
• 1-Propanamine,3-(5H-dibenzo[a,d]cyclohepten-5-ylidene)-N-methyl-,hydrochloride (1:1)
• 3-(5H-Dibenzo[a,d][7]annulen-5-ylidene)-N-methylpropan-1-amine hydrochloride
• 438-59-5
• UZMPCPFDZYTEJG-UHFFFAOYSA-N
• 3-(5H-Dibenzo[a,d]cyclohepten-5-ylidene)-N-methyl-1-propanamin hydrochloride

• MDL： MFCD01731061
• InChIKey： UZMPCPFDZYTEJG-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H19N.ClH/c1-20-14-6-11-19-17-9-4-2-7-15(17)12-13-16-8-3-5-10-18(16)19;/h2-5,7-13,20H,6,14H2,1H3;1H
• SMILES： CNCCC=C1C2=CC=CC=C2C=CC3=CC=CC=C31.Cl

Computed Properties

• Exact Mass: 297.12800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 297.128
• Heavy Atom Count: 21
• Complexity: 340
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 12A^2

Experimental Properties

• LogP: 0.18940
• PSA: 16.61000
• Boiling Point: 412.3°Cat760mmHg
• Melting Point: 210-212 ºC (ethanol ethyl acetate )
• Flash Point: Fahrenheit: 48.2 ° f
  Celsius: 9 ° c
  
• Color/Form: 1.0 mg/mL in methanol (as free base)